5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• IUPAC Name: 5-(cyclooctylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H18N4O/c16-11-14-10(8-12-15-11)13-9-6-4-2-1-3-5-7-9/h8-9H,1-7H2,(H2,13,14,15,16)
• InChI Key: ROFLMOHZBMZPRM-UHFFFAOYSA-N
• SMILES: C1CCCC(CCC1)NC2=NC(=O)NN=C2

Description

5-(Cyclooctylamino)-1,2,4-triazin-3(2H)-one, also known as CYCLO, is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of triazine derivatives and has been shown to exhibit a wide range of biological activities, including anticonvulsant, anti-inflammatory, and antitumor properties.

Scientific Research Applications

5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the treatment of epilepsy. 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one has been shown to exhibit anticonvulsant properties in animal models, and it has been suggested that it may be a potential candidate for the development of new antiepileptic drugs.
In addition to its anticonvulsant properties, 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one has also been shown to exhibit anti-inflammatory and antitumor activities. These properties make it a potential candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.

Mechanism of Action

The exact mechanism of action of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one is not fully understood. However, it has been suggested that it may act by modulating the activity of ion channels in the brain, which are involved in the generation and propagation of epileptic seizures. It has also been suggested that 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one may act by inhibiting the activity of enzymes involved in the production of inflammatory mediators and tumor growth.
Biochemical and Physiological Effects:
5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one has been shown to exhibit a wide range of biochemical and physiological effects. In animal models, it has been shown to reduce the frequency and severity of seizures, decrease inflammation, and inhibit tumor growth. It has also been shown to have a good safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one is its potential therapeutic applications in the treatment of epilepsy, inflammatory diseases, and cancer. It has also been shown to have a good safety profile, which makes it a promising candidate for further development.
However, there are also some limitations to the use of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one. One area of research is to further investigate its mechanism of action, which could lead to the development of more effective drugs for the treatment of epilepsy, inflammatory diseases, and cancer.
Another area of research is to optimize the synthesis method of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one, which could lead to increased yields and purity of the product. This could also make it easier to administer in vivo.
Finally, there is a need for further studies to investigate the safety and efficacy of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one in human clinical trials. If these studies are successful, 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one could become a promising new drug for the treatment of a wide range of diseases.

Synthesis Methods

The synthesis of 5-(cyclooctylamino)-1,2,4-triazin-3(2H)-one involves the reaction of cyclooctylamine with cyanuric chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydroxide to yield the final product. The yield of this reaction is typically around 60-70%, and the purity of the product can be increased through recrystallization.